Cas no 2097997-36-7 ((6-(Thiophen-3-yl)-5,6-dihydro-8H-imidazo[2,1-c][1,4]oxazin-2-yl)methanol)

• Product Name: (6-(Thiophen-3-yl)-5,6-dihydro-8H-imidazo[2,1-c][1,4]oxazin-2-yl)methanol
• CAS No: 2097997-36-7
• MF: C₁₁H₁₂N₂O₂S
• MW: 236.290181159973
• CID: 5041614
• Update Time: 2025-10-25

(6-(Thiophen-3-yl)-5,6-dihydro-8H-imidazo[2,1-c][1,4]oxazin-2-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (6-(thiophen-3-yl)-5,6-dihydro-8H-imidazo[2,1-c][1,4]oxazin-2-yl)methanol
• (6-thiophen-3-yl-6,8-dihydro-5H-imidazo[2,1-c][1,4]oxazin-2-yl)methanol
• (6-(Thiophen-3-yl)-5,6-dihydro-8H-imidazo[2,1-c][1,4]oxazin-2-yl)methanol

• Inchi： 1S/C11H12N2O2S/c14-5-9-3-13-4-10(8-1-2-16-7-8)15-6-11(13)12-9/h1-3,7,10,14H,4-6H2
• InChI Key： YJZLKWXJEQKTCP-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C1CN2C=C(CO)N=C2CO1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 254
• XLogP3: -0.2
• Topological Polar Surface Area: 75.5

Additional information on (6-(Thiophen-3-yl)-5,6-dihydro-8H-imidazo[2,1-c][1,4]oxazin-2-yl)methanol

Introduction to (6-(Thiophen-3-yl)-5,6-dihydro-8H-imidazo[2,1-c][1,4]oxazin-2-yl)methanol (CAS No. 2097997-36-7)

(6-(Thiophen-3-yl)-5,6-dihydro-8H-imidazo[2,1-c][1,4]oxazin-2-yl)methanol, identified by its CAS number 2097997-36-7, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of heterocyclic derivatives, featuring a fused imidazo[2,1-c][1,4]oxazine core linked to a thiophene moiety. The presence of both oxygen and sulfur atoms in its molecular structure imparts unique electronic and steric properties, making it a promising candidate for various biological applications.

The chemical structure of this compound can be broken down into several key functional groups. The imidazo[2,1-c][1,4]oxazine ring system is a well-known scaffold in drug discovery due to its ability to interact with biological targets through hydrogen bonding and hydrophobic interactions. The thiophene ring, on the other hand, is known for its aromatic stability and potential role in modulating enzyme activity. The methanol group at the 2-position of the imidazo[2,1-c][1,4]oxazine ring provides a polar moiety that can enhance solubility and bioavailability.

In recent years, there has been a growing interest in developing novel heterocyclic compounds for therapeutic purposes. The combination of the imidazo[2,1-c][1,4]oxazine and thiophene moieties in (6-(Thiophen-3-yl)-5,6-dihydro-8H-imidazo[2,1-c][1,4]oxazin-2-yl)methanol suggests potential applications in areas such as anti-inflammatory, anti-viral, and anticancer therapies. This compound has been extensively studied for its pharmacological properties, particularly its ability to inhibit specific enzymes and receptors involved in disease pathways.

One of the most compelling aspects of this compound is its potential as an inhibitor of kinases and other enzymes that play a crucial role in cell signaling pathways. Kinases are frequently dysregulated in various diseases, making them attractive targets for therapeutic intervention. Preclinical studies have shown that derivatives of imidazo[2,1-c][1,4]oxazines can exhibit potent kinase inhibition properties. The presence of the thiophene ring further enhances the compound's binding affinity by providing additional interaction points with the target enzyme.

The synthesis of (6-(Thiophen-3-yl)-5,6-dihydro-8H-imidazo[2,1-c][1,4]oxazin-2-yl)methanol involves multiple steps that require precise control over reaction conditions to ensure high yield and purity. The key synthetic route typically begins with the formation of the imidazo[2,1-c][1,4]oxazine core through condensation reactions involving appropriate precursors. Subsequent functionalization with the thiophene ring is achieved through cross-coupling reactions such as Suzuki or Stille couplings. Finally, the introduction of the methanol group is accomplished through hydroxymethylation or reduction techniques.

The pharmacokinetic properties of this compound are also an area of active research. Studies have indicated that modifications to the molecular structure can significantly impact absorption, distribution, metabolism, and excretion (ADME) profiles. For instance, optimizing the solubility by incorporating polar groups like methanol can enhance oral bioavailability. Additionally, structural modifications can influence metabolic stability by avoiding susceptible sites for enzymatic degradation.

In vitro and in vivo studies have provided valuable insights into the biological activity of (6-(Thiophen-3-yl)-5,6-dihydro-8H-imidazo[2,1-c][1,4]oxazin-2-yl)methanol. These studies have revealed its potential as a lead compound for further development into therapeutic agents. Notably, preliminary data suggest that this compound exhibits inhibitory effects on certain kinases associated with cancer progression. The ability to modulate these kinases could lead to novel treatments for various types of cancer by disrupting abnormal cell signaling pathways.

The role of computational chemistry in understanding the interactions between this compound and biological targets cannot be overstated. Molecular modeling techniques have been employed to predict binding affinities and identify key interaction residues on target proteins. These predictions are crucial for guiding medicinal chemistry efforts aimed at optimizing potency and selectivity. By leveraging computational tools alongside experimental data, researchers can accelerate the development process significantly.

The future directions for research on (6-(Thiophen-3-yl)-5,bhydro-,dihydro-,8H-imidazo[21c],14]-oxazin,-22y)methanol include exploring its potential in combination therapies with other drugs or small molecules. Combination therapy has emerged as a promising strategy to overcome drug resistance and improve treatment outcomes in various diseases. Additionally,, investigating its mechanism(s) of action will provide deeper insights into how it interacts with biological systems at both molecular and cellular levels.

In conclusion,(6-(Thiophen-,3y]-5,bhydro-,dihydro-,8H-imidazo-[21c],[14]- oxazin,-22y)methanol represents an intriguing compound with significant pharmaceutical potential., Its unique structural features make it suitable for targeting multiple disease pathways., Further research aimed at optimizing its chemical properties., understanding its pharmacological effects.,and exploring new therapeutic applications will undoubtedly contribute to advancements in drug discovery., As our understanding of biological systems continues to evolve,, compounds like this one will play an increasingly important role in developing next-generation therapeutics.